Cas no 74833-81-1 ((1,1'-Dipyrenyl)dimethyl ether)

• Product Name: (1,1'-Dipyrenyl)dimethyl ether
• CAS No: 74833-81-1
• MF: C₃₄H₂₂O
• MW: 446.537889003754
• CID: 563427
• PubChem ID: 173315
• Update Time: 2025-04-19

(1,1'-Dipyrenyl)dimethyl ether Chemical and Physical Properties

Names and Identifiers

• Pyrene,1,1'-[oxybis(methylene)]bis-
• Bis(1-pyrenylmethyl) Ether
• di-(1-pyrenylmethyl)ether
• AC1L59Z8
• AG-G-97823
• bis-(1-pyrenylmethyl)ether
• CTK5E0564
• di(1-pyrenylmethyl) ether
• Dipyme
• DPYME
• OR5251T
• Pych2OCH2Py
• (1,1'-Dipyrenyl)dimethyl ether
• Pyrene, 1,1'-(oxybis(methylene))bis-
• 1,1'-[Oxybis(methylene)]bis-pyrene
• 1-(pyren-1-ylmethoxymethyl)pyrene
• 74833-81-1
• AKOS030240041
• Bis(1-pyrenylmethyl)ether
• DTXSID80225810
• FT-0663386
• SCHEMBL901166
• HY-147170
• CS-0530344
• Bis[(pyren-1-yl)methyl] ether
• di(1-pyrenylmethyl)ether
• DTXCID10148301
• DB-238050

• Inchi： 1S/C34H22O/c1-3-21-7-9-25-11-13-27(29-17-15-23(5-1)31(21)33(25)29)19-35-20-28-14-12-26-10-8-22-4-2-6-24-16-18-30(28)34(26)32(22)24/h1-18H,19-20H2
• InChI Key： KDWSQWLDGXGQTK-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)CC1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 446.16716
• Monoisotopic Mass: 446.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Melting Point: 169-170°C
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes